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Abstract
This guide provides a comprehensive technical overview of trans-3-octene (CAS 14919-01-8),

a key aliphatic alkene in organic synthesis. The document is structured to lead the researcher

from fundamental chemical and physical properties through to practical laboratory applications,

including synthesis, purification, and analytical characterization. Emphasis is placed on the

causality behind experimental choices and the role of this compound as a versatile building

block in the synthesis of more complex molecules, particularly within the context of

pharmaceutical research and development. This guide serves as a practical resource,

integrating established protocols, mechanistic insights, and critical safety information.

Core Identity and Physicochemical Properties
trans-3-Octene, also known as (E)-3-Octene, is an unsaturated hydrocarbon with the

molecular formula C₈H₁₆.[1][2] The "trans" or "(E)" designation specifies the stereochemistry of

the double bond, where the alkyl substituents are located on opposite sides, a configuration

that significantly influences its physical properties and reactivity compared to its cis isomer.[1] It
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is a colorless liquid with a characteristic odor, and it is insoluble in water but soluble in common

organic solvents.[1]

Key Physical and Chemical Data
A summary of essential quantitative data for trans-3-octene is presented below. This data is

critical for planning reactions, purification procedures, and safe handling.

Property Value Source(s)

CAS Registry Number 14919-01-8 [3][4][5]

Molecular Formula C₈H₁₆ [1][3][5]

Molecular Weight 112.21 g/mol [5][6]

Appearance
Colorless to almost colorless

liquid
[2][3][7]

Boiling Point 121-123 °C (lit.) [3][4][7]

Melting Point -110 °C [3][4]

Density 0.716 g/mL at 25 °C (lit.) [3][8]

Refractive Index (n20/D) 1.413 (lit.) [3][9]

Vapor Pressure 33 mmHg at 37.7 °C [3]

Flash Point 14 °C (57 °F) [3][7]

Synthesis and Purification Strategies
The stereoselective synthesis of trans-alkenes is a fundamental task in organic chemistry. The

choice of synthetic route is often dictated by the availability of starting materials, desired scale,

and required stereochemical purity.

Common Synthetic Routes
While various methods exist, the Wittig reaction and its modifications (e.g., the Schlosser

modification) are cornerstone techniques for generating alkenes with controlled geometry. To
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favor the formation of the thermodynamically more stable trans (E) isomer, unstabilized or

semi-stabilized ylides are typically employed.

Another powerful, though less common for this specific target, method is alkyne reduction. The

reduction of 3-octyne using sodium in liquid ammonia (a dissolving metal reduction) selectively

produces trans-3-octene. This method is highly effective for generating trans-alkenes from

internal alkynes.

A Representative Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis and subsequent

purification of trans-3-octene, emphasizing the critical validation steps.
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Caption: Generalized workflow for the synthesis and quality control of trans-3-Octene.

Purification Protocol: Fractional Distillation
Given the close boiling points of cis and trans isomers of 3-octene, fractional distillation is the

preferred method for purification on a laboratory scale.

Objective: To separate trans-3-octene from its cis isomer and other impurities based on

differences in boiling point.
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Methodology:

Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a

fractionating column (e.g., Vigreux or packed), a distillation head with a thermometer, a

condenser, and a receiving flask. Ensure all joints are properly sealed.

Charging the Flask: Charge the crude reaction mixture into the distillation flask, adding

boiling chips or a magnetic stir bar to ensure smooth boiling. Do not fill the flask more than

two-thirds full.

Heating: Gently heat the distillation flask using a heating mantle. The goal is to establish a

slow, steady rate of distillation.

Equilibration: Allow the vapor to slowly rise through the fractionating column. This allows for

the establishment of a temperature gradient and the separation of components.

Fraction Collection: Monitor the temperature at the distillation head. Collect the fraction that

distills at the boiling point of trans-3-octene (approx. 121-123 °C). Discard any initial lower-

boiling forerun and stop the distillation before higher-boiling impurities begin to distill.

Validation: Analyze the collected fraction(s) by Gas Chromatography (GC) to confirm purity

and isomeric ratio.

Spectroscopic and Analytical Characterization
Confirming the identity and purity of trans-3-octene is a critical, self-validating step in any

synthetic protocol. The primary techniques employed are Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-

MS).

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying key functional groups. For trans-
3-octene, the most diagnostic feature is the C-H out-of-plane bending vibration for a trans-

disubstituted alkene.

Key Absorptions:
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~3010 cm⁻¹: =C-H stretch (vinylic C-H)

~1670 cm⁻¹: C=C stretch (often weak for symmetrical trans-alkenes)

~965 cm⁻¹: =C-H bend (out-of-plane, characteristic and strong for trans-alkenes)

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR provide detailed structural information.

¹H NMR: The vinylic protons (on the double bond) of trans-3-octene will appear as a

multiplet around 5.4 ppm. The large coupling constant (J ≈ 15 Hz) between these two

protons is definitive proof of the trans stereochemistry. The aliphatic protons will appear as

multiplets in the upfield region (approx. 0.9-2.1 ppm).

¹³C NMR: The vinylic carbons will appear in the downfield region, typically between 120-140

ppm. The eight distinct carbon environments will result in eight signals in the proton-

decoupled spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)
This technique is invaluable for assessing purity and confirming molecular weight.

GC: The retention time under a standard set of conditions can help identify the compound.

More importantly, it can effectively separate cis and trans isomers, allowing for the

determination of the isomeric purity of the sample.

MS: Electron ionization will lead to fragmentation of the molecule. The molecular ion peak

(M⁺) will be observed at m/z = 112, confirming the molecular weight. The fragmentation

pattern provides a chemical fingerprint that can be compared against spectral libraries like

those from NIST.[5]

Key Chemical Reactions and Mechanistic Insights
The reactivity of trans-3-octene is dominated by the electron-rich carbon-carbon double bond,

making it a substrate for a wide variety of addition reactions. Its use in organic synthesis is a

direct result of this reactivity.[1]
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Epoxidation
The conversion of the alkene to an epoxide is a crucial transformation, as epoxides are

versatile intermediates for synthesizing diols, amino alcohols, and other valuable motifs in drug

development.

Mechanism: The reaction with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-

CPBA), proceeds via a concerted mechanism where the peroxy oxygen is delivered to the

same face of the double bond. For a trans-alkene, this results in a trans-epoxide.

Reactants

Transition State

Products

trans-3-Octene

[Concerted Epoxidation]

m-CPBA

trans-3,4-Epoxyoctane

m-Chlorobenzoic Acid

Click to download full resolution via product page

Caption: Reaction pathway for the epoxidation of trans-3-Octene with m-CPBA.

Dihydroxylation
The synthesis of diols from alkenes can be achieved with stereochemical control.

syn-Dihydroxylation: Using reagents like osmium tetroxide (OsO₄) or cold, dilute potassium

permanganate (KMnO₄) results in the addition of two hydroxyl groups to the same face of the

double bond, producing a racemic mixture of (3R,4S)- and (3S,4R)-octane-3,4-diol.

anti-Dihydroxylation: This is achieved via a two-step process: epoxidation followed by acid-

catalyzed ring-opening of the epoxide. This pathway yields a racemic mixture of (3R,4R)-

and (3S,4S)-octane-3,4-diol.
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Applications in Organic Synthesis and Drug
Development
trans-3-Octene serves as a fundamental C8 building block.[10] Its primary utility lies in its

function as a simple, well-defined starting material for constructing more complex molecular

scaffolds.

Oligomerization: It has been used in studies investigating the oligomerization of C8 alkenes

to produce liquid hydrocarbon transportation fuels.[8][9]

Precursor to Chiral Molecules: Asymmetric versions of the reactions described above (e.g.,

Sharpless asymmetric dihydroxylation or epoxidation) can convert the achiral trans-3-
octene into valuable chiral intermediates, which are foundational in modern drug synthesis.

Metathesis Reactions: Alkene metathesis provides a powerful tool for C-C bond formation.

trans-3-Octene can participate in cross-metathesis reactions with other alkenes to generate

new, more complex unsaturated systems.

Safety, Handling, and Storage
trans-3-Octene is a highly flammable liquid and vapor.[3][6][7] It may be fatal if swallowed and

enters the airways due to its aspiration hazard.[6][7] It can also cause irritation to the eyes and

respiratory system.[11]

Handling:

Work in a well-ventilated area or a chemical fume hood.[11]

Keep away from heat, sparks, open flames, and hot surfaces.[7][11]

Use explosion-proof electrical equipment.[11]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[11]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

Some suppliers recommend storing under an inert gas as it may be air-sensitive.[7]

First Aid:

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[7][11]

In Case of Fire: Use appropriate media for extinguishing (e.g., dry chemical, CO₂, foam).

Always consult the latest Safety Data Sheet (SDS) from your supplier before handling this

chemical.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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